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Compound Name: 9-(1-Bromovinyl)anthracene

Cat. No.: B15334782 Get Quote

Introduction

9-(1-Bromovinyl)anthracene is a brominated polycyclic aromatic hydrocarbon (PAH). Its

structure, featuring a reactive bromovinyl group attached to a large aromatic system, makes it a

compound of interest in organic synthesis and materials science. Mass spectrometry is an

essential analytical technique for the structural elucidation and confirmation of such molecules.

This guide provides an in-depth overview of the mass spectrometric analysis of 9-(1-
Bromovinyl)anthracene, focusing on its predicted fragmentation patterns under Electron

Ionization (EI) and outlining a general experimental protocol for its analysis using Gas

Chromatography-Mass Spectrometry (GC-MS). The molecular formula for 9-(1-
Bromovinyl)anthracene is C₁₆H₁₁Br, with a monoisotopic mass of 282.00441 Da.[1]

Data Presentation: Predicted Mass Spectrum
The analysis of 9-(1-Bromovinyl)anthracene by Electron Ionization Mass Spectrometry (EI-

MS) is expected to produce a series of characteristic ions. The presence of a single bromine

atom is a key diagnostic feature, as it results in a distinctive isotopic pattern for bromine-

containing fragments (⁷⁹Br and ⁸¹Br isotopes are in an approximate 1:1 natural abundance).

The table below summarizes the predicted major ions, their mass-to-charge ratios (m/z), and

their proposed structures.
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m/z (mass-to-
charge)

Proposed Ion
Formula

Proposed
Structure/Fragment

Notes

284 [C₁₆H₁₁⁸¹Br]⁺• Molecular Ion (M+2)

The presence of the

⁸¹Br isotope. Its

intensity should be

nearly equal to the M⁺

peak at m/z 282.

282 [C₁₆H₁₁⁷⁹Br]⁺• Molecular Ion (M⁺)

The parent ion

containing the ⁷⁹Br

isotope.

203 [C₁₆H₁₁]⁺ M⁺ - •Br

Results from the

cleavage of the C-Br

bond, a common

fragmentation for

brominated

compounds. This is

often a prominent

peak.

202 [C₁₆H₁₀]⁺• M⁺ - HBr

Formed by the

elimination of a

hydrogen bromide

molecule. This is a

characteristic

fragmentation

pathway for many

halogenated

hydrocarbons.
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178 [C₁₄H₁₀]⁺•
Anthracene Radical

Cation

Results from the

cleavage of the C-C

bond between the

anthracene core and

the vinyl group. This

corresponds to the

stable anthracene

aromatic system.

Experimental Protocols
A standard and effective method for the analysis of semi-volatile organic compounds like 9-(1-
Bromovinyl)anthracene is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron

Ionization (EI).[2][3]

1. Sample Preparation

Solvent Selection: Dissolve the solid 9-(1-Bromovinyl)anthracene standard in a high-purity

volatile organic solvent such as dichloromethane, hexane, or toluene.

Concentration: Prepare a stock solution (e.g., 1 mg/mL) and perform serial dilutions to create

working standards in the range of 1-100 ng/µL. The final concentration should be optimized

to avoid detector saturation while ensuring adequate signal intensity.

Quality Control: Use amber glassware to prevent potential photodegradation of the analyte.

[3]

2. Instrumentation: GC-MS

Gas Chromatograph (GC) Conditions:

Injector: Split/splitless injector, typically operated in splitless mode for trace analysis at a

temperature of 250-280°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
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Column: A non-polar or semi-polar capillary column, such as a DB-5MS or HP-5MS (e.g.,

30 m length, 0.25 mm internal diameter, 0.25 µm film thickness), is suitable for separating

PAHs.[4]

Oven Temperature Program:

Initial temperature: 50-80°C, hold for 1-2 minutes.

Ramp: Increase temperature at a rate of 10-20°C/min to a final temperature of 280-

300°C.

Final Hold: Hold at the final temperature for 5-10 minutes to ensure elution of the

compound.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).[5][6]

Ionization Energy: Standard 70 eV.[5]

Ion Source Temperature: 230-250°C.

Mass Analyzer: Quadrupole.

Scan Mode: Full scan mode to acquire a complete mass spectrum.

Scan Range: m/z 40-400 to ensure capture of the molecular ion and all significant

fragments.

Transfer Line Temperature: 280-300°C to prevent condensation of the analyte.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed fragmentation

logic for 9-(1-Bromovinyl)anthracene.
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Caption: General workflow for the GC-MS analysis of 9-(1-Bromovinyl)anthracene.
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Caption: Proposed Electron Ionization (EI) fragmentation pathway for 9-(1-
Bromovinyl)anthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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